Cas no 631865-69-5 (methyl 4-{2-2-(diethylamino)ethyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate)

• Product Name: methyl 4-{2-2-(diethylamino)ethyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate
• CAS No: 631865-69-5
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6380234
• PubChem ID: 4378612
• Update Time: 2025-07-24

methyl 4-{2-2-(diethylamino)ethyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{2-2-(diethylamino)ethyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate
• methyl 4-[2-[2-(diethylamino)ethyl]-3,9-dioxo-1H-chromeno[2,3-c]pyrrol-1-yl]benzoate
• Benzoic acid, 4-[2-[2-(diethylamino)ethyl]-1,2,3,9-tetrahydro-3,9-dioxo[1]benzopyrano[2,3-c]pyrrol-1-yl]-, methyl ester
• 631865-69-5
• VU0605735-1
• AKOS002223855
• methyl 4-(2-(2-(diethylamino)ethyl)-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl)benzoate
• AKOS016108943
• F3226-2506

• Inchi： 1S/C25H26N2O5/c1-4-26(5-2)14-15-27-21(16-10-12-17(13-11-16)25(30)31-3)20-22(28)18-8-6-7-9-19(18)32-23(20)24(27)29/h6-13,21H,4-5,14-15H2,1-3H3
• InChI Key： RWYQVNKLGGZCFL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C2N(CCN(CC)CC)C(=O)C3OC4=CC=CC=C4C(=O)C=32)C=C1

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 610.5±55.0 °C(Predicted)
• pka: 9.86±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on methyl 4-{2-2-(diethylamino)ethyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate

Introduction to Methyl 4-{2-2-(diethylamino)ethyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate (CAS No. 631865-69-5)

Methyl 4-{2-2-(diethylamino)ethyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique Chemical Abstracts Service Number (CAS No. 631865-69-5), represents a fascinating blend of structural complexity and potential biological activity. The molecule's intricate framework, featuring a benzoate moiety linked to a chromeno[2,3-c]pyrrole scaffold, makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The structural components of this compound are meticulously designed to interact with biological targets in a highly specific manner. The presence of the benzoate group provides a stable aromatic core, while the chromeno[2,3-c]pyrrole moiety introduces a heterocyclic system known for its versatility in drug design. Specifically, the chromeno[2,3-c]pyrrole ring system is characterized by its ability to engage with various biological receptors and enzymes, making it a valuable scaffold for developing new pharmacological entities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with greater accuracy. TheMethyl 4-{2-2-(diethylamino)ethyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoatestructure has been subjected to rigorous virtual screening processes to identify potential binding sites on target proteins. These studies have highlighted the compound's potential as an inhibitor of key enzymes involved in inflammatory pathways and cancer progression.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments suggest thatMethyl 4-{2-2-(diethylamino)ethyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoateexerts its effects through multiple mechanisms. The diethylamino side chain contributes to the compound's solubility and bioavailability, while the dioxo group enhances its interaction with hydrophobic pockets in biological targets. These features collectively contribute to the compound's ability to modulate cellular processes effectively.

The benzoate moiety is particularly noteworthy for its role in stabilizing the compound's three-dimensional structure. This stability is crucial for maintaining the compound's integrity during storage and administration. Furthermore, the benzoate group has been shown to enhance binding affinity through π-stacking interactions with aromatic residues in target proteins. Such interactions are often critical for achieving high efficacy in drug design.

One of the most intriguing aspects ofMethyl 4-{2-2-(diethylamino)ethyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoateis its chromeno[2,3-c]pyrrole core. This scaffold has been extensively studied for its potential applications in treating various diseases due to its ability to cross the blood-brain barrier and interact with central nervous system receptors. Recent research has demonstrated that derivatives of this scaffold exhibit significant anti-inflammatory and neuroprotective properties.

The diethylamino group attached to the chromeno[2,3-c]pyrrole ring further enhances the compound's pharmacological profile. This group not only improves solubility but also modulates receptor binding affinity through steric and electronic effects. The combination of these features makesMethyl 4-{2-2-(diethylamino)ethyl-3,9-dioxo-1H,2H,3H, 9H-chromeno[...]